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Compound of Interest

Compound Name: 4-Methoxy-N,N-dimethylaniline-d2

Cat. No.: B15597765

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 4-Methoxy-N,N-dimethylaniline-d2. A
thorough search of available scientific literature and chemical databases did not yield specific
guantitative solubility data for the deuterated compound, 4-Methoxy-N,N-dimethylaniline-d2.
This indicates a gap in the currently published research data for this specific isotopically
labeled compound.

However, to provide a useful resource, this guide presents the available data for the non-
deuterated analogue, 4-Methoxy-N,N-dimethylaniline, and offers a framework for
understanding and determining the solubility of the deuterated form.

Physicochemical Properties of 4-Methoxy-N,N-
dimethylaniline

The following table summarizes the known physical and chemical properties of the non-
deuterated compound, 4-Methoxy-N,N-dimethylaniline. This data can serve as a baseline for
estimating the properties of its deuterated counterpart.
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Property Value Reference
Molecular Formula CoH13NO [1]
Molecular Weight 151.21 g/mol [1]

CAS Number 701-56-4 [1]
Appearance White to light yellow powder or 1]

crystals

Melting Point 46.0 to 50.0 °C [1]

Boiling Point 239.2 £ 23.0 °C at 760 mmHg [1112]
Density 1.0+ 0.1 g/cm3 [11[2]

Vapor Pressure

0.0 £ 0.5 mmHg at 25°C

[1]

LogP

1.42

[1]

Expected Effects of Deuteration on Solubility

While quantitative data is unavailable, the principles of physical chemistry allow for a qualitative
prediction of how deuteration might affect the solubility of 4-Methoxy-N,N-dimethylaniline. The
replacement of two hydrogen atoms with deuterium atoms (-d2) is a subtle structural change,
but it can influence intermolecular forces.

» Polarizability and van der Waals Forces: C-D bonds are slightly shorter and less polarizable
than C-H bonds. This can lead to minor alterations in London dispersion forces, a component
of van der Waals forces, which can in turn affect solubility in non-polar solvents.

» Hydrogen Bonding: If the deuteration occurs at a site involved in hydrogen bonding, it could
have a more noticeable effect on solubility in protic solvents. However, in 4-Methoxy-N,N-
dimethylaniline, the deuteration is on the N,N-dimethyl groups, which are not primary sites
for hydrogen bond donation.

» Hydrophobic Interactions: Deuterated compounds have been observed to exhibit slightly
different hydrophobic interactions compared to their protiated (non-deuterated) counterparts.
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In general, the effect of deuteration on the solubility of a molecule like 4-Methoxy-N,N-
dimethylaniline is expected to be minimal, but not necessarily negligible, particularly when
precise measurements are required.

Experimental Protocol for Solubility Determination

To empower researchers to generate the necessary data for 4-Methoxy-N,N-dimethylaniline-
d2, a general experimental protocol for determining the solubility of a crystalline organic
compound is provided below. This method is based on the principle of creating a saturated
solution and then determining the concentration of the solute.

Objective: To determine the solubility of a compound in a specific solvent at a given
temperature.

Materials:

e The compound of interest (solute)

e The desired solvent

¢ Analytical balance (accurate to £0.1 mg)

o Temperature-controlled shaker or incubator
 Vials with sealed caps

e Syringes and syringe filters (e.g., 0.45 um PTFE)
e Volumetric flasks

o A suitable analytical instrument for concentration measurement (e.g., HPLC, GC, UV-Vis
spectrophotometer)

Procedure:

e Preparation of a Saturated Solution:
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o Add an excess amount of the solid compound to a vial. The presence of undissolved solid
is crucial to ensure saturation.

o Add a known volume of the solvent to the vial.

o Seal the vial tightly to prevent solvent evaporation.

e Equilibration:
o Place the vial in a temperature-controlled shaker set to the desired temperature.

o Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) with
continuous agitation to ensure the dissolution process reaches equilibrium.

o Sample Collection:
o After equilibration, cease agitation and allow the excess solid to settle.

o Carefully withdraw a known volume of the clear supernatant (the saturated solution) using
a syringe fitted with a filter to remove any undissolved particles.

e Analysis:

o Transfer the filtered, saturated solution to a volumetric flask and dilute with a suitable
solvent to a concentration within the calibrated range of the analytical instrument.

o Determine the concentration of the solute in the diluted sample using a pre-calibrated
analytical method.

» Calculation of Solubility:

o Calculate the original concentration of the saturated solution, accounting for the dilution
factor. The solubility is typically expressed in units such as g/L, mg/mL, or mol/L.

Synthesis of 4-Methoxy-N,N-dimethylaniline

The most common method for the synthesis of 4-Methoxy-N,N-dimethylaniline is the
Eschweiler-Clarke reaction.[1] The following diagram illustrates the workflow for this synthesis.
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Caption: Workflow for the Eschweiler-Clarke synthesis of 4-Methoxy-N,N-dimethylaniline.

This guide provides the available information for the non-deuterated form of the compound and
a clear path forward for researchers to obtain the specific solubility data for 4-Methoxy-N,N-
dimethylaniline-d2. The generation and publication of such data would be a valuable
contribution to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15597765#4-methoxy-n-n-dimethylaniline-d2-
solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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